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Compound of Interest

Compound Name: Somatostatin-28 (1-14)

Cat. No.: B12309663

For researchers, scientists, and drug development professionals, the accurate quantification of
Somatostatin-28 (SS-28) and its fragments, such as Somatostatin-28 (1-14), is critical for
understanding its physiological and pathological roles. Immunoassays, including Enzyme-
Linked Immunosorbent Assay (ELISA) and Radioimmunoassay (RIA), are common methods for
this purpose. However, the performance of these assays can vary between different kits and
platforms. This guide provides a framework for the cross-validation of Somatostatin-28 (1-14)
immunoassay results, offering a comparison of commercially available kits and detailed
experimental protocols.

Performance Characteristics of Commercial
Immunoassay Kits

The selection of an appropriate immunoassay kit is paramount for generating reliable and
reproducible data. The following tables summarize the key performance characteristics of
several commercially available ELISA and RIA kits for the detection of Somatostatin. It is
important to note that while some kits are marketed for "Somatostatin," their specificity for the
SS-28 (1-14) fragment should be confirmed by reviewing the manufacturer's data sheet for
cross-reactivity information.

Table 1: Comparison of Commercially Available Somatostatin ELISA Kits
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Sensitivity
Manufactur (Minimum .
o . Catalog Detection Sample
er/Distribut  Kit Name Detectable
Number . Range Type(s)
or Concentrati
on)
Somatostatin-
Phoenix 28 (Human, Plasma,
Pharmaceutic  Rat, Mouse, EK-060-14 0.06 ng/mL 0 - 25 ng/mL Tissue
als, Inc. Porcine) - Extracts, CSF
EIA Kit
. Serum,
) Somatostatin
RayBiotech, ) 0.1-1,000 Plasma, Cell
ELISA Kit EIA-SOM-1 10.9 pg/mL
Inc. N ng/mL Culture
(Competitive)
Supernatants
Human
MyBioSource  Somatostatin N N N
MBS263139 Not Specified  Not Specified  Not Specified
, Inc. (SST) ELISA
Kit
Rat
) ) Somatostatin Rat (Rattus
Biomatik EKU07323 3.3 pg/mi 7.8-500 pg/ml ]
(SST) ELISA norvegicus)
Kit
. Serum,
ELISA Kit for
Cloud-Clone ] N Plasma
Somatostatin CEA592Hu <2.62 pg/mL  Not Specified
Corp. (EDTA,
(SST) .
heparin)

Table 2: Typical Performance Characteristics of a Somatostatin Radioimmunoassay (RIA)

© 2025 BenchChem. All rights reserved.

2/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12309663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Parameter Value
Assay Sensitivity 10 pg/ml
Intra-assay CV 9.1% - 12%
Inter-assay CV 14% - 15%
Antibody Dilution (example) 1:100,000

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining accurate and
comparable results. Below are generalized protocols for a competitive ELISA and a competitive
RIA for Somatostatin-28 (1-14).

Protocol 1: Competitive Enzyme-Linked Immunosorbent
Assay (ELISA)

This protocol outlines the general steps for a competitive ELISA. Specific details may vary
based on the manufacturer's instructions.

Materials:

e Microplate pre-coated with anti-Somatostatin antibody
e Somatostatin standards

 Biotinylated detection antibody

e HRP-conjugated avidin

o Wash buffer

e Substrate solution

o Stop solution

o Plate reader
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Procedure:

Preparation: Bring all reagents and samples to room temperature. Prepare serial dilutions of
the Somatostatin standard.

Competitive Binding: Add standards and samples to the appropriate wells of the microplate.
Then, add a fixed amount of biotinylated Somatostatin-28 (1-14) to each well. Incubate as
per the Kit's instructions to allow competition for binding to the coated antibody.

Washing: Aspirate the contents of the wells and wash multiple times with wash buffer.

Enzyme Conjugation: Add HRP-conjugated avidin to each well and incubate. The avidin will
bind to the biotinylated Somatostatin-28 (1-14) that is bound to the antibody.

Washing: Repeat the washing step to remove unbound HRP-conjugated avidin.

Substrate Reaction: Add the substrate solution to each well. The HRP enzyme will catalyze a
color change.

Stopping the Reaction: Add the stop solution to terminate the reaction.

Data Acquisition: Read the absorbance of each well using a microplate reader at the
appropriate wavelength. The intensity of the color is inversely proportional to the
concentration of Somatostatin-28 (1-14) in the sample.

Protocol 2: Competitive Radioimmunoassay (RIA)

This protocol provides a general outline for a competitive RIA for Somatostatin. This method

requires appropriate handling of radioactive materials.

Materials:

Anti-Somatostatin antibody

To cite this document: BenchChem. [A Researcher's Guide to Cross-Validation of
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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